Cas no 1293946-39-0 (PKI (14-24)amide TFA)
PKI (14-24)amide TFA Chemical and Physical Properties
Names and Identifiers
-
- PKI (14-24)amide TFA
- 1293946-39-0
- DA-66767
- HY-P3929A
- CS-0652891
- PKI (14-24)amide (TFA)
-
- Inchi: 1S/C49H86N24O15.C2HF3O2/c1-5-22(2)36(46(88)71-30(15-25-19-59-21-64-25)44(86)69-29(38(52)80)17-35(78)79)72-39(81)23(3)65-43(85)31(16-32(51)75)70-41(83)28(11-8-14-62-49(57)58)68-40(82)26(9-6-12-60-47(53)54)67-34(77)20-63-45(87)37(24(4)74)73-42(84)27(66-33(76)18-50)10-7-13-61-48(55)56;3-2(4,5)1(6)7/h19,21-24,26-31,36-37,74H,5-18,20,50H2,1-4H3,(H2,51,75)(H2,52,80)(H,59,64)(H,63,87)(H,65,85)(H,66,76)(H,67,77)(H,68,82)(H,69,86)(H,70,83)(H,71,88)(H,72,81)(H,73,84)(H,78,79)(H4,53,54,60)(H4,55,56,61)(H4,57,58,62);(H,6,7)/t22-,23-,24+,26-,27-,28-,29-,30-,31-,36-,37-;/m0./s1
- InChI Key: WHXDJOUKXDRBLV-IQFKIXDSSA-N
- SMILES: [C@H](C(=O)N[C@H](C(=O)N)CC(=O)O)(NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C)NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCNC(N)=N)NC(=O)CNC(=O)[C@H]([C@H](O)C)NC(=O)[C@@H](NC(=O)CN)CCCNC(N)=N)CC1NC=NC=1.C(F)(F)(F)C(=O)O
Computed Properties
- Exact Mass: 1364.66331189g/mol
- Monoisotopic Mass: 1364.66331189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 23
- Hydrogen Bond Acceptor Count: 25
- Heavy Atom Count: 95
- Rotatable Bond Count: 42
- Complexity: 2590
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 720Ų
PKI (14-24)amide TFA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1977882-1mg |
PKI (14-24)amide TFA |
1293946-39-0 | 98% | 1mg |
$50.0 | 2025-02-28 | |
| Ambeed | A1977882-5mg |
PKI (14-24)amide TFA |
1293946-39-0 | 98% | 5mg |
$150.0 | 2025-02-28 | |
| Ambeed | A1977882-10mg |
PKI (14-24)amide TFA |
1293946-39-0 | 98% | 10mg |
$240.0 | 2025-02-28 | |
| MedChemExpress | HY-P3929A-1mg |
PKI (14-24)amide TFA |
1293946-39-0 | 98.69% | 1mg |
¥500 | 2024-04-21 | |
| MedChemExpress | HY-P3929A-5mg |
PKI (14-24)amide TFA |
1293946-39-0 | 98.69% | 5mg |
¥1500 | 2024-04-21 | |
| MedChemExpress | HY-P3929A-10mg |
PKI (14-24)amide TFA |
1293946-39-0 | 98.69% | 10mg |
¥2400 | 2024-04-21 | |
| Ambeed | A1977882-1mg |
PKI (14-24)amide TFA |
1293946-39-0 | 98% | 1mg |
$500.0 | 2025-06-07 | |
| Ambeed | A1977882-5mg |
PKI (14-24)amide TFA |
1293946-39-0 | 98% | 5mg |
$1500.0 | 2025-06-07 | |
| Ambeed | A1977882-10mg |
PKI (14-24)amide TFA |
1293946-39-0 | 98% | 10mg |
$2400.0 | 2025-06-07 |
PKI (14-24)amide TFA Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on PKI (14-24)amide TFA
Professional Introduction to Compound with CAS No. 1293946-39-0 and Product Name: PKI (14-24)amide TFA
The compound with the CAS number 1293946-39-0 and the product name PKI (14-24)amide TFA represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and its potential applications in modulating biological pathways. The PKI (14-24)amide TFA derivative is particularly noted for its role as a synthetic intermediate and a tool compound in the study of protein-protein interactions.
Recent studies have highlighted the importance of PKI (14-24)amide TFA in the development of targeted therapies for various diseases. Its molecular structure, characterized by a specific amide linkage and a well-defined peptide sequence, allows it to interact with target proteins in a highly selective manner. This selectivity is crucial for developing drugs that can modulate specific biological processes without affecting other cellular functions.
In the realm of drug discovery, PKI (14-24)amide TFA has been utilized as a scaffold for designing novel inhibitors. The amide TFA (trifluoroacetic acid) modification enhances the compound's solubility and stability, making it more suitable for both in vitro and in vivo studies. Researchers have leveraged this compound to explore its potential in inhibiting key enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases.
One of the most compelling aspects of PKI (14-24)amide TFA is its ability to modulate signaling pathways that are critical for disease progression. For instance, studies have demonstrated its efficacy in inhibiting the activity of kinases, which are enzymes that play a central role in cell signaling. By binding to these kinases, PKI (14-24)amide TFA can disrupt aberrant signaling cascades that contribute to tumor growth and metastasis.
The compound's potential extends beyond oncology; it has also shown promise in treating inflammatory disorders. Inflammatory responses are mediated by complex networks of proteins and signaling molecules. By interacting with key targets within these networks, PKI (14-24)amide TFA can help regulate inflammatory processes, offering a new therapeutic approach for conditions such as rheumatoid arthritis and inflammatory bowel disease.
Advances in computational chemistry and molecular modeling have further enhanced the utility of PKI (14-24)amide TFA. These tools allow researchers to predict how the compound will interact with biological targets at an atomic level, enabling more precise modifications to optimize its pharmacological properties. Such computational approaches are integral to modern drug discovery pipelines, streamlining the process from initial design to final optimization.
The synthesis of PKI (14-24)amide TFA involves sophisticated chemical methodologies that highlight the ingenuity of synthetic chemists. The process typically requires multiple steps, including peptide coupling, protection-deprotection strategies, and purification techniques. Each step must be meticulously controlled to ensure high yield and purity, which are essential for biological activity. The development of efficient synthetic routes is crucial for scaling up production and making the compound more accessible for research purposes.
Another area where PKI (14-24)amide TFA has made significant contributions is in the field of biomarker discovery. Biomarkers are measurable indicators of biological processes or disease states, and identifying them is critical for early diagnosis and personalized medicine. The compound's ability to interact with specific proteins has enabled researchers to develop assays that detect these biomarkers with high sensitivity. This capability is particularly valuable in oncology, where early detection can significantly improve patient outcomes.
Future research directions for PKI (14-24)amide TFA include exploring its potential as a lead compound for drug development. By modifying its structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, investigating its mechanisms of action will provide deeper insights into how it interacts with biological targets and modulates cellular processes. Such knowledge is essential for designing next-generation therapeutics that are more effective and have fewer side effects.
The impact of PKI (14-24)amide TFA on chemical biology extends beyond its immediate applications. It serves as a model compound for understanding how small molecules can modulate complex biological systems. This understanding is crucial for developing innovative strategies in drug discovery and precision medicine. As research continues to uncover new aspects of this compound's properties and functions, its significance in advancing therapeutic interventions is likely to grow even further.
1293946-39-0 (PKI (14-24)amide TFA) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)